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Compound of Interest

Compound Name: L-Tyrosine-15N

CAS No.: 35424-81-8

Cat. No.: B555819

Get Quote

For researchers, scientists, and drug development professionals utilizing L-Tyrosine-15N, a

stable, non-radioactive isotope-labeled amino acid, ensuring safe handling and proper disposal

is paramount to maintaining a secure and efficient laboratory environment. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a culture of safety and build unwavering trust in laboratory practices.

L-Tyrosine-15N is a valuable tool in research, particularly in Stable Isotope Labeling by Amino

Acids in Cell Culture (SILAC) for quantitative proteomics.[1][2][3] While it is not classified as a

hazardous material, adherence to standard laboratory safety protocols is crucial to mitigate any

potential risks associated with its handling as a fine powder. The primary hazards include skin

irritation, serious eye irritation, and potential respiratory irritation upon inhalation of dust.[4][5]

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure the safety of laboratory personnel, the following personal protective equipment and

engineering controls are mandatory when handling L-Tyrosine-15N:
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Item Specification Purpose

Respiratory Protection
NIOSH-approved N95 dust

mask or equivalent

To prevent inhalation of the

fine powder.

Eye Protection
Chemical safety goggles or

face shield

To protect eyes from dust

particles that can cause

serious irritation.

Hand Protection Nitrile or latex gloves
To prevent skin contact and

potential irritation.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Engineering Controls
Chemical fume hood or

ventilated enclosure

To minimize dust exposure in

the workspace.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This procedural guidance ensures a systematic and safe approach to working with L-Tyrosine-
15N, from preparation to use in experimentation.

1. Preparation and Weighing:

Step 1: Don all required personal protective equipment before entering the designated

handling area.

Step 2: Conduct all weighing and initial handling of the L-Tyrosine-15N powder within a

certified chemical fume hood or a ventilated enclosure to contain any airborne particles.

Step 3: Use a dedicated, clean spatula and weighing paper for the transfer of the powder.

Step 4: Carefully transfer the desired amount of L-Tyrosine-15N to a suitable container.

Avoid generating dust by handling the powder gently.

2. Dissolution and Use in Experiments:
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Step 1: Add the solvent to the container with the L-Tyrosine-15N powder slowly to avoid

splashing.

Step 2: If required, sonicate or vortex the solution to ensure complete dissolution.

Step 3: Once in solution, the risk of inhalation is negligible. However, continue to wear gloves

and eye protection when handling the solution.

Step 4: For cell culture applications, such as SILAC, the L-Tyrosine-15N is incorporated into

the culture medium. This process should be carried out in a sterile biosafety cabinet.

3. Spill Response:

Step 1: In the event of a small spill of the powder, gently sweep it up with a dustpan and

brush, avoiding the creation of dust clouds.

Step 2: Place the collected powder into a sealed container for disposal.

Step 3: Clean the spill area with a damp cloth.

Step 4: For a liquid spill, absorb the solution with an inert material (e.g., vermiculite, sand, or

earth) and place it in a sealed container for disposal.

Step 5: Wash the spill site thoroughly with soap and water.

Disposal Plan
As L-Tyrosine-15N is a non-hazardous, stable isotope-labeled compound, its disposal is

straightforward but must be conducted responsibly to prevent environmental contamination.

Solid Waste:

Place any unused L-Tyrosine-15N powder, contaminated weighing paper, and other solid

waste into a clearly labeled, sealed container.

Dispose of the sealed container in accordance with local, state, and federal regulations for

non-hazardous chemical waste.
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Liquid Waste:

Collect all liquid waste containing L-Tyrosine-15N in a designated, sealed, and clearly

labeled waste container.

Do not pour the waste down the drain unless permitted by institutional and local

regulations.

Dispose of the liquid waste container through your institution's chemical waste

management program.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent.

The rinsate should be collected and disposed of as liquid waste.

Once cleaned, the container can be recycled or disposed of as regular laboratory waste.

Diagram: Workflow for Safe Handling of L-Tyrosine-15N
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Caption: A flowchart illustrating the key steps for the safe handling of L-Tyrosine-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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